Cas no 1866792-19-9 (2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine)

• Product Name: 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine
• CAS No: 1866792-19-9
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 5716602
• PubChem ID: 131008989
• Update Time: 2025-05-23

2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine
• EN300-1294270
• 1866792-19-9
• 5-Thiazoleethanamine, β-methoxy-2,4-dimethyl-

• Inchi： 1S/C8H14N2OS/c1-5-8(7(4-9)11-3)12-6(2)10-5/h7H,4,9H2,1-3H3
• InChI Key： VLOCCKUVUOIWBP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(CN)OC

Computed Properties

• Exact Mass: 186.08268425g/mol
• Monoisotopic Mass: 186.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±35.0 °C(Predicted)
• pka: 7.43±0.10(Predicted)

Additional information on 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine

2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine: A Comprehensive Overview

The compound with CAS No 1866792-19-9, commonly referred to as 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a thiazole ring and an amine functional group, making it highly versatile in various chemical reactions and biological interactions.

Thiazole rings are five-membered heterocycles containing sulfur and nitrogen atoms, known for their stability and ability to participate in hydrogen bonding. In the case of 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine, the thiazole ring is substituted with dimethyl groups at positions 1 and 3, while the methoxy group is attached at position 5. This substitution pattern contributes to the molecule's unique electronic properties and reactivity.

The presence of the amine functional group in this compound adds another layer of complexity to its chemical behavior. Amines are known for their nucleophilic properties, which make them valuable in various synthetic reactions, including alkylation, acylation, and amidation. The combination of the thiazole ring and the amine group in this molecule creates a platform for exploring novel chemical transformations and applications.

Recent studies have highlighted the potential of 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine in drug discovery and development. Researchers have investigated its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to form stable complexes with metal ions has been explored in the context of designing metalloenzymes inhibitors and catalysts.

In addition to its role in pharmaceutical research, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent advancements in this field have demonstrated how such molecules can be integrated into flexible electronics and optoelectronic devices.

The synthesis of 2-(Dimethyl-1,3-thiazol-5-yl)-2-methoxyethan-1-amine involves a multi-step process that typically begins with the preparation of the thiazole ring followed by functionalization with the amine group. Various synthetic strategies have been reported in the literature, including condensation reactions and nucleophilic substitutions. These methods have been optimized to improve yield and purity, making this compound more accessible for research and industrial applications.

From an environmental perspective, understanding the degradation pathways of 2-(Dimethyl-1,3-thiazol-5-yli)-2-methoxyethanaminium is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation under different environmental conditions, providing insights into its persistence and toxicity. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, CAS No 1866792_00000000_00_0_0_0_0_0_0_0_0_0_0_0_0_0_0_0_9 represents a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic chemistry and materials science progress, this compound is likely to play an increasingly important role in both academic research and industrial innovation.